Cas no 2034388-52-6 ((4,4-Difluoropiperidin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone)

• Product Name: (4,4-Difluoropiperidin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone
• CAS No: 2034388-52-6
• MF: C₁₆H₂₀F₂N₂O₃
• MW: 326.338411331177
• CID: 6209444
• PubChem ID: 121017309
• Update Time: 2025-06-08

(4,4-Difluoropiperidin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4,4-difluoropiperidin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone
• 5-(4,4-difluoropiperidine-1-carbonyl)-2-[(oxolan-2-yl)methoxy]pyridine
• AKOS026689569
• F6475-2405
• 2034388-52-6
• (4,4-difluoropiperidin-1-yl)-[6-(oxolan-2-ylmethoxy)pyridin-3-yl]methanone
• (4,4-Difluoropiperidin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone

• Inchi： 1S/C16H20F2N2O3/c17-16(18)5-7-20(8-6-16)15(21)12-3-4-14(19-10-12)23-11-13-2-1-9-22-13/h3-4,10,13H,1-2,5-9,11H2
• InChI Key： PJOMEGXELLMBMZ-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(C2=CN=C(C=C2)OCC2CCCO2)=O)CC1)F

Computed Properties

• Exact Mass: 326.14419883g/mol
• Monoisotopic Mass: 326.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.7Ų

Additional information on (4,4-Difluoropiperidin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone

Comprehensive Overview of (4,4-Difluoropiperidin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone (CAS No. 2034388-52-6)

The compound (4,4-Difluoropiperidin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone, with the CAS number 2034388-52-6, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoropiperidine moiety and a tetrahydrofuran-linked pyridine scaffold, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its structural resemblance to bioactive molecules in these classes.

In recent years, the demand for fluorinated compounds like 2034388-52-6 has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in the 4,4-difluoropiperidine segment, is a strategic modification often employed to improve drug-like properties. This aligns with the growing trend of rational drug design, where researchers prioritize structure-activity relationship (SAR) optimization. The compound’s tetrahydrofuran-2-yl methoxy group further enhances its lipophilicity, a critical factor for blood-brain barrier penetration—a hot topic in neurotherapeutic development.

The synthesis of 2034388-52-6 involves multi-step organic transformations, including amide coupling and etherification reactions, which are well-documented in peer-reviewed literature. Its pyridine-3-yl methanone core is a versatile pharmacophore, frequently explored in small-molecule drug discovery. Given the rise of AI-driven drug design, this compound’s structural features are often analyzed using computational chemistry tools to predict binding affinities and off-target effects—a practice increasingly adopted by pharmaceutical companies.

From a commercial perspective, 2034388-52-6 is primarily supplied to research institutions and biotech firms focusing on oncology and CNS disorders. Its patent landscape reveals filings related to kinase inhibition, suggesting potential therapeutic utility in cancer immunotherapy—a field dominating current biomedical discussions. Notably, the compound’s logP and polar surface area values align with Lipinski’s Rule of Five, making it a viable lead candidate for oral drug development.

Environmental and regulatory considerations for 2034388-52-6 emphasize its classification as a non-hazardous research chemical under standard handling protocols. However, its ecotoxicological profile remains under investigation, reflecting the broader industry shift toward green chemistry principles. As sustainability gains traction, synthetic routes for such compounds are being optimized to minimize waste and energy consumption—a priority for ESG-focused organizations.

In summary, (4,4-Difluoropiperidin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its relevance to high-impact therapeutic areas, positions it as a valuable tool for advancing precision medicine. Future research may explore its polypharmacology or repurposing potential, leveraging cutting-edge techniques like cryo-EM or fragment-based screening to unlock new applications.